Cas no 900009-87-2 (N-(3-acetylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(3-acetylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 900009-87-2
• MF: C₂₂H₂₀N₂O₃
• MW: 360.405805587769
• CID: 5493565
• Update Time: 2025-10-10

N-(3-acetylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(3-acetylphenyl)-1,6-dihydro-1-[(4-methylphenyl)methyl]-6-oxo-
• N-(3-acetylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C22H20N2O3/c1-15-6-8-17(9-7-15)13-24-14-19(10-11-21(24)26)22(27)23-20-5-3-4-18(12-20)16(2)25/h3-12,14H,13H2,1-2H3,(H,23,27)
• InChI Key： IRECOOGFOQZPCF-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(C)C=C2)C(=O)C=CC=1C(NC1=CC=CC(C(C)=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

N-(3-acetylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 900009-87-2, known as N-(3-acetylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their role in various biological activities, including antihypertensive effects and neuroprotective properties. The dihydropyridine core of this molecule is a key structural feature that contributes to its pharmacological activity.

Recent studies have highlighted the potential of N-(3-acetylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide as a promising candidate for the development of novel therapeutic agents. Researchers have focused on its ability to modulate cellular signaling pathways, particularly those involving nitric oxide (NO) production and calcium ion (Ca²⁺) regulation. These findings suggest that the compound may have applications in treating cardiovascular diseases, neurodegenerative disorders, and inflammatory conditions.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques with precise control over reaction conditions. Key steps include the preparation of the dihydropyridine ring system and the subsequent functionalization with the acetylphenyl and methylphenyl substituents. The strategic placement of these groups is critical for optimizing the compound's bioavailability and pharmacokinetic properties.

One of the most intriguing aspects of N-(3-acetylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is its ability to exhibit selective biological activity. Preclinical studies have demonstrated that it can selectively inhibit certain isoforms of cAMP-dependent protein kinase (PKA) without affecting other kinases, making it a potential lead compound for kinase-targeted therapies.

In addition to its pharmacological properties, this compound has also been studied for its potential in drug delivery systems. Its unique structure allows for the incorporation of targeting moieties, enabling it to deliver therapeutic agents to specific tissues or cells with high precision. This property has led to investigations into its use as a carrier for anticancer drugs and antiviral agents.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions governing the activity of N-(3-acetylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide. Molecular docking studies have revealed that the compound interacts with key residues in its target proteins through a combination of hydrogen bonding and hydrophobic interactions. These insights are invaluable for guiding further optimization efforts aimed at improving its efficacy and reducing off-target effects.

The development of this compound has also raised interesting questions about its metabolic pathways and toxicity profile. Early toxicological studies indicate that it exhibits low acute toxicity in animal models, suggesting a favorable safety profile for potential clinical use. However, further research is needed to fully characterize its long-term effects and metabolization pathways.

In conclusion, N-(3-acetylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a pivotal role in the development of next-generation therapeutics.